N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-methoxybenzamide

• IUPAC Name: N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-4-methoxybenzamide
• InChI: InChI=1S/C18H17N3O3/c1-11-8-9-21-15(10-11)19-12(2)16(18(21)23)20-17(22)13-4-6-14(24-3)7-5-13/h4-10H,1-3H3,(H,20,22)
• InChI Key: BDKJSAXMULSSFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C(=O)N2C=C1)NC(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-methoxybenzamide is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is commonly referred to as DPA-714 and belongs to the family of pyridopyrimidine derivatives.

Scientific Research Applications

Anticancer Potential

Research into related pyrimidine derivatives has shown significant anticancer activity. For instance, a study on a synthesized compound, N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, highlighted its marked inhibition against human cancer cell lines, including colon cancer (HT-29), lung adenocarcinoma (A549), and gastric cancer (MKN45) cells. The compound exhibited promising anticancer activity, which was further supported by molecular docking studies suggesting its potential mechanism of action against specific protein targets (Pei Huang et al., 2020).

Antibacterial and Antifungal Applications

The study on the antifungal effect of certain pyrimidine derivatives, including 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine derivatives, demonstrated significant biological activity against fungi like Aspergillus terreus and Aspergillus niger. This suggests that structurally similar compounds, such as N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-methoxybenzamide, may also possess antibacterial or antifungal properties, potentially offering a new avenue for the development of antimicrobial agents (N. N. Jafar et al., 2017).

Synthesis and Molecular Structure Insights

The structural analysis and synthesis of related compounds provide valuable insights into the chemical properties and potential applications of this compound. For example, the detailed characterization of pyrimidine derivatives through methods such as crystallography, density functional theory (DFT), and Hirshfeld surface analysis can help in understanding the molecular interactions, stability, and reactivity of these compounds, which are crucial for their application in medicinal chemistry and drug design (A. Rajam et al., 2017).

Mechanism of Action

Target of Action

It is known that pyrimidine derivatives play important roles in various physiological processes . They are widely represented in the chemistry of natural products and are primarily known as active pharmaceutical ingredients .

Mode of Action

It is suggested that similar compounds might involve a radical mechanistic pathway for their transformations

Biochemical Pathways

It is known that pyrimidine derivatives can be useful starting materials for the synthesis of other biologically active molecules .

Result of Action

It is known that similar compounds exhibit antifungal and hypoglycemic activity, and can be effective in the treatment of atherosclerosis .

Action Environment

It is known that the reaction conditions can influence the synthesis and transformations of similar compounds .